Cas no 6683-96-1 (2-Octanone, 1-phenyl-)
2-Octanone, 1-phenyl- structure
Product Name:2-Octanone, 1-phenyl-
2-Octanone, 1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Octanone, 1-phenyl-
- 1-phenyloctan-2-one
- phenyloctanone
- DTXSID80337144
- 6683-96-1
- SCHEMBL7036521
- AKOS011914696
- 1-Phenyl-2-octanone #
- FGDDRCMEONXJHO-UHFFFAOYSA-N
-
- Inchi: 1S/C14H20O/c1-2-3-4-8-11-14(15)12-13-9-6-5-7-10-13/h5-7,9-10H,2-4,8,11-12H2,1H3
- InChI Key: FGDDRCMEONXJHO-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC=CC=1)CCCCCC
Computed Properties
- Exact Mass: 204.1515
- Monoisotopic Mass: 204.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-Octanone, 1-phenyl- Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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